Cas no 1286427-93-7 (Didemethyl Citalopram-d6 Hydrobromide)

• Product Name: Didemethyl Citalopram-d6 Hydrobromide
• CAS No: 1286427-93-7
• MF: C₁₈H₁₂BrD₆FN₂O
• MW: 383.28769
• CID: 4553326
• PubChem ID: 45358946
• Update Time: 2024-11-05

Didemethyl Citalopram-d6 Hydrobromide Chemical and Physical Properties

Names and Identifiers

• Didemethyl Citalopram-d6 Hydrobromide
• 1286427-93-7
• 1-(3-Aminopropyl-d6)-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarbonitrile Hydrobromide (1:1)
• 1-(3-amino-1,1,2,2,3,3-hexadeuteriopropyl)-1-(4-fluorophenyl)-3H-2-benzofuran-5-carbonitrile;hydrobromide

• Inchi： InChI=1S/C18H17FN2O.BrH/c19-16-5-3-15(4-6-16)18(8-1-9-20)17-7-2-13(11-21)10-14(17)12-22-18;/h2-7,10H,1,8-9,12,20H2;1H/i1D2,8D2,9D2;
• InChI Key： HPONIRDZJWMVDD-FJBJLJJHSA-N
• SMILES： C1C2=C(C=CC(=C2)C#N)C(O1)(CCCN)C3=CC=C(C=C3)F.Br

Computed Properties

• Exact Mass: 382.09631g/mol
• Monoisotopic Mass: 382.09631g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Melting Point: >130°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly)

Didemethyl Citalopram-d6 Hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines